Cas no 195054-29-6 (Phenol, 4-(1,3-dithian-2-yl)-, acetate)

Phenol, 4-(1,3-dithian-2-yl)-, acetate Properties

Names and Identifiers

• Phenol, 4-(1,3-dithian-2-yl)-, acetate
• Phenol, 4-(1,3-dithian-2-yl)-, 1-acetate

• InChIKey： OLMIXROZPWAJNJ-UHFFFAOYSA-N
• Inchi： 1S/C12H14O2S2/c1-9(13)14-11-5-3-10(4-6-11)12-15-7-2-8-16-12/h3-6,12H,2,7-8H2,1H3
• SMILES： C1(OC(=O)C)=CC=C(C2SCCCS2)C=C1

Computed Properties

• Exact Mass: 272.05418
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Rotatable Bond Count: 3
• Monoisotopic Mass: 254.044
• Heavy Atom Count: 16
• Complexity: 231
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• Topological Polar Surface Area: 76.9A^2

Experimental Properties

• PSA: 57.53
• Boiling Point: 396.5±42.0 °C(Predicted)
• Melting Point: 108 °C
• Density: 1.227±0.06 g/cm3(Predicted)